Cas no 1261874-83-2 (2-Methyl-6-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Methyl-6-(trifluoromethoxy)mandelic acid
• CAS No: 1261874-83-2
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 4987832
• Update Time: 2025-06-11

2-Methyl-6-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C10H9F3O4/c1-5-3-2-4-6(17-10(11,12)13)7(5)8(14)9(15)16/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： HKKLZQAQTQGWLY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C)=C1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8

Additional information on 2-Methyl-6-(trifluoromethoxy)mandelic acid

Recent Advances in the Study of 2-Methyl-6-(trifluoromethoxy)mandelic acid (CAS: 1261874-83-2)

2-Methyl-6-(trifluoromethoxy)mandelic acid (CAS: 1261874-83-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and methyl-substituted mandelic acid structure, has been the subject of recent studies due to its potential applications in drug development and biochemical modulation. The unique chemical properties of this compound, including its stability and reactivity, make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-Methyl-6-(trifluoromethoxy)mandelic acid, with particular attention to its enantiomeric purity and biological activity. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to ensure the compound's structural integrity and purity. These efforts are critical for establishing a reliable foundation for subsequent pharmacological evaluations.

One of the key findings from recent research is the compound's potential as an intermediate in the synthesis of bioactive molecules. Its trifluoromethoxy group, known for its electron-withdrawing properties, enhances the compound's ability to participate in nucleophilic substitution reactions, making it a valuable building block in medicinal chemistry. Additionally, preliminary in vitro studies have suggested that 2-Methyl-6-(trifluoromethoxy)mandelic acid may exhibit moderate inhibitory effects on certain enzymatic pathways, though further validation is required.

In the context of drug development, the compound's pharmacokinetic properties have also been explored. Early-stage investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles indicate that it possesses favorable bioavailability and metabolic stability. These characteristics are essential for its potential use as a lead compound in the design of new therapeutic agents. However, comprehensive in vivo studies are necessary to fully elucidate its pharmacological potential and safety profile.

Beyond its direct applications, 2-Methyl-6-(trifluoromethoxy)mandelic acid has also been studied for its role in chemical biology. Researchers have utilized this compound as a probe to investigate enzyme-substrate interactions and to explore the mechanisms of action of various biological targets. Such studies contribute to a deeper understanding of biochemical pathways and may pave the way for the discovery of novel drug targets.

In conclusion, the recent advancements in the study of 2-Methyl-6-(trifluoromethoxy)mandelic acid (CAS: 1261874-83-2) highlight its multifaceted potential in chemical biology and pharmaceutical research. While significant progress has been made in its synthesis and preliminary characterization, further investigations are needed to fully exploit its therapeutic and biochemical applications. Continued research efforts will undoubtedly shed more light on this intriguing compound and its role in advancing the field.